Cas no 102871-31-8 (3-Pentylthiophene)

• Product Name: 3-Pentylthiophene
• CAS No: 102871-31-8
• Molecular Formula: C₉H₁₄S
• Molecular Weight: 154.2725
• MDL: MFCD00143182
• CID: 125314

3-Pentylthiophene Properties

Names and Identifiers

• Thiophene, 3-pentyl-
• 3-Pentylthiophene
• 3-N-PENTYLTHIOPHENE
• 615FDD13VG
• 3-Amylthiophene
• 3-Pentylthiophene, AldrichCPR
• VT20249
• FCH1116548
• Z5434
• P1127

• MDL： MFCD00143182
• InChIKey： PIQKSZYJGUXAQF-UHFFFAOYSA-N
• Inchi： 1S/C9H14S/c1-2-3-4-5-9-6-7-10-8-9/h6-8H,2-5H2,1H3
• SMILES： S1C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 154.08200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Heavy Atom Count: 10
• Complexity: 80.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 28.2

Experimental Properties

• LogP: 3.48080
• PSA: 28.24000
• Refractive Index: 1.4970 to 1.5000
• Boiling Point: 200°C(lit.)
• Flash Point: 54.551 °C
• Density: 0,95 g/cm3

3-Pentylthiophene Security Information

• Symbol:
• Safety Instruction： H303+H313+H333
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1993 3/PG III
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：III
• Risk Phrases： 22
• Signal Word：warning
• HazardClass：3

3-Pentylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%